Cas no 2227874-08-8 ((1R)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol
• CAS No: 2227874-08-8
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 6121230
• PubChem ID: 6996140
• Update Time: 2025-10-25

(1R)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol
• (1R)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol
• EN300-1954494
• 2227874-08-8

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)8(15)6-5-13-7-3-1-2-4-14(6)7/h1-5,8,15H/t8-/m1/s1
• InChI Key： YKEKXCVCXSYJJF-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1=CN=C2C=CC=CN12)O)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (1R)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol

(1R)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol: A Novel Fluorinated Compound with Promising Applications in Medicinal Chemistry

CAS No. 2227874-08-8 represents a unique chemical entity with a complex molecular architecture that has garnered significant attention in recent years. This compound is characterized by its trifluoromethyl substituent at the ethyl carbon chain, combined with a imidazo[1,2-a]pyridin-3-yl heterocyclic ring system. The stereochemical configuration of the molecule, specifically the (1R) configuration at the chiral center, plays a critical role in determining its pharmacological profile and biological activity. Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutics targeting various disease mechanisms.

The imidazo[1,2-a]pyridin-3-yl moiety is a key structural feature that contributes to the compound's biological activity. This heterocyclic system is known to exhibit diverse pharmacological properties, including modulatory effects on ion channels and enzyme inhibition. The introduction of trifluoromethyl groups into the molecular framework enhances the compound's metabolic stability and lipophilicity, which are essential parameters for drug development. Recent advances in computational chemistry have enabled the prediction of the compound's binding affinity to specific protein targets, offering insights into its potential therapeutic applications.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the compound's potential as an inhibitor of kinase enzymes involved in cancer progression. The trifluoromethyl substituent at the ethyl chain is hypothesized to enhance the compound's ability to interact with the ATP-binding site of these enzymes, thereby modulating their activity. This finding is particularly significant given the increasing prevalence of kinase-targeted therapies in oncology. The imidazo[1,2-a]pyridin-3-yl ring system is believed to contribute to the compound's specificity for these targets, reducing off-target effects.

Another area of interest is the compound's potential application in the treatment of neurodegenerative disorders. A 2024 study published in ACS Chemical Neuroscience reported that the compound exhibits neuroprotective effects in in vitro models of Alzheimer's disease. The trifluoromethyl group is thought to play a role in stabilizing the compound's conformation, which may enhance its ability to cross the blood-brain barrier. This property is crucial for developing effective therapies for central nervous system (CNS) disorders.

The chiral center at the ethyl chain (designated as (1R)) is a critical determinant of the compound's pharmacological activity. Stereochemical considerations have shown that the (1R) configuration may confer enhanced binding affinity to specific receptors compared to the (1S) isomer. This stereochemical specificity is a key factor in the design of enantiomerically pure drugs, which often exhibit improved safety profiles and reduced side effects.

Recent advances in synthetic chemistry have enabled the development of efficient methods for the synthesis of this compound. A 2023 publication in Organic Letters described a novel catalytic approach for the formation of the imidazo[1,2-a]pyridin-3-yl ring system, which significantly reduces the number of synthetic steps required. This development is particularly relevant for large-scale production of the compound for preclinical and clinical studies.

The compound's physicochemical properties, including its logP value and solubility profile, are critical factors in determining its suitability for pharmaceutical development. Studies have shown that the trifluoromethyl substituent increases the compound's hydrophobicity, which may enhance its ability to penetrate biological membranes. However, this property also raises concerns about potential toxicity, necessitating further investigation into its safety profile.

Research into the compound's interactions with biological targets is ongoing. A 2024 study published in Drug Discovery Today explored its potential as an inhibitor of protease enzymes involved in viral replication. The imidazo[1,2-a]pyridin-3-yl ring system is believed to form hydrogen bonds with the enzyme's active site, while the trifluoromethyl group may contribute to hydrophobic interactions. This dual mode of action could enhance the compound's efficacy against a range of viral pathogens.

The compound's potential for drug development is further supported by its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Preliminary studies suggest that the trifluoromethyl substituent may improve the compound's metabolic stability, reducing the risk of rapid clearance by the liver. This property is particularly important for extending the half-life of the drug in the body, which can improve its therapeutic efficacy.

Despite these promising findings, further research is needed to fully understand the compound's biological activity and potential therapeutic applications. Ongoing studies are focused on elucidating its interactions with various protein targets and assessing its safety profile in preclinical models. The development of this compound represents a significant step forward in the design of novel therapeutics with potential applications in oncology, neurology, and infectious disease treatment.

As research in medicinal chemistry continues to evolve, the CAS No. 2227874-08-8 compound stands as a testament to the importance of structural complexity in drug design. Its unique molecular architecture, combining trifluoromethyl groups with a imidazo[1,2-a]pyridin-3-yl heterocyclic system, offers a promising scaffold for the development of new therapeutics. The ongoing exploration of its biological activity and pharmacological properties is likely to yield important insights into the design of future drug molecules with enhanced therapeutic potential.

Recent advancements in computational modeling have provided valuable tools for predicting the compound's behavior in biological systems. Machine learning algorithms have been employed to analyze the compound's interactions with various protein targets, offering insights into its potential applications. These computational approaches are complemented by experimental studies, which continue to refine our understanding of the compound's properties and mechanisms of action.

The compound's potential for drug development is also being explored in the context of personalized medicine. Research into its interactions with different genetic profiles is helping to identify patient populations that may benefit most from its therapeutic effects. This approach is part of a broader trend in pharmaceutical research aimed at developing more targeted and effective treatments for individual patients.

In conclusion, the CAS No. 2227874-08-8 compound represents a significant advancement in medicinal chemistry. Its unique molecular structure, combining trifluoromethyl groups with a imidazo[1,2-a]pyridin-3-yl heterocyclic system, offers a promising scaffold for the development of novel therapeutics. Ongoing research into its biological activity and pharmacological properties is likely to yield important insights into the design of future drug molecules with enhanced therapeutic potential. As the field of medicinal chemistry continues to evolve, this compound stands as a testament to the importance of structural complexity in drug design.